2-methyl-N-[2-[3-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide

• IUPAC Name: 2-methyl-N-[2-[3-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C27H24F3N3O2S/c1-18-8-2-3-9-19(18)26(35)31-14-15-33-16-24(20-10-4-7-13-23(20)33)36-17-25(34)32-22-12-6-5-11-21(22)27(28,29)30/h2-13,16H,14-15,17H2,1H3,(H,31,35)(H,32,34)
• InChI Key: SPQAVTYVLYPZKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C27H24F3N3O2S
• Molecular Weight: 511.6 g/mol

Description

2-methyl-N-[2-[3-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C27H24F3N3O2S and its molecular weight is 511.56. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-N-[2-[3-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-N-[2-[3-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Insecticidal Activity

Flubendiamide, a compound with a distinct chemical structure that includes a trifluoromethyl group similar to the compound , has been identified as a novel class of insecticide with strong activity against lepidopterous pests. Its unique structure, which includes novel substituents, contributes to its potent insecticidal activity, distinguishing it from other commercial insecticides and making it a promising agent for integrated pest management programs (Tohnishi et al., 2005).

Antimicrobial and Antioxidant Properties

Derivatives of benzamides and sulfanyl compounds have demonstrated antimicrobial and antioxidant properties. For instance, certain benzamide derivatives have shown potential in treating bacterial infections and possess potent antioxidant activity, highlighting the versatility of benzamide-based compounds in developing new therapeutic agents (Karanth et al., 2019).

Cardiac Electrophysiological Modulation

N-substituted imidazolylbenzamides, which share structural motifs with the compound , have been explored for their cardiac electrophysiological effects. These compounds have shown potential as selective class III agents, indicating their utility in managing cardiac arrhythmias (Morgan et al., 1990).

Anti-Helicobacter pylori Activity

Compounds with benzimidazole and sulfanyl groups have demonstrated potent and selective activities against Helicobacter pylori, a major cause of gastric infections. This suggests the potential of structurally related compounds in developing novel anti-H. pylori agents, which could contribute to the treatment of gastric diseases (Carcanague et al., 2002).